2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-iodo-3,5-dimethylpyrazol-1-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C14H16IN3O2/c1-9-14(15)10(2)18(17-9)8-13(19)16-11-6-4-5-7-12(11)20-3/h4-7H,8H2,1-3H3,(H,16,19)
• InChI Key: XPFQTAFXANPZGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC=CC=C2OC)C)I
• Molecular Formula: C14H16IN3O2
• Molecular Weight: 385.20 g/mol

Description

2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide is a synthetic organic compound characterized by the presence of an iodine atom, a pyrazole ring, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone, such as acetylacetone, under acidic or basic conditions.

Iodination: The pyrazole ring is then iodinated using iodine or an iodine-containing reagent, such as N-iodosuccinimide (NIS), in the presence of a suitable solvent like acetonitrile.

Acetamide Formation: The iodinated pyrazole is reacted with 2-methoxyphenylacetic acid in the presence of a coupling reagent, such as N,N’-dicyclohexylcarbodiimide (DCC), to form the final acetamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic or electrophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions, leading to changes in the oxidation state of the pyrazole ring or the methoxyphenyl group.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide in polar aprotic solvents (e.g., dimethylformamide) can be used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Major Products

Substitution Products: Depending on the substituent introduced, products can vary widely, such as azido or cyano derivatives.

Oxidation Products: Oxidized forms of the pyrazole ring or methoxyphenyl group.

Reduction Products: Reduced forms of the pyrazole ring or methoxyphenyl group.

Scientific Research Applications

2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a lead compound for drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of novel materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved can vary but often include inhibition or activation of specific biochemical processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide
• 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide
• 2-(4-fluoro-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide

Uniqueness

2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide is unique due to the presence of the iodine atom, which can significantly influence its reactivity and biological activity. The iodine atom can participate in specific interactions, such as halogen bonding, which may enhance the compound’s binding affinity to biological targets or alter its chemical reactivity compared to its bromo, chloro, or fluoro analogs.